Cas no 153519-44-9 (UV 400)

• Product Name: UV 400
• CAS No: 153519-44-9
• MF: C₈₁H₁₀₈N₆O₈
• MW: 1293.75964260101
• CID: 65327
• PubChem ID: 136125637
• Update Time: 2025-04-18

UV 400 Chemical and Physical Properties

Names and Identifiers

• UV 400
• Tinuvin 400
• 2-[4-[2-Hydroxy-3-tridecyloxypropyl]oxy]-2-hydroxyphenyl]-4,6-bis(2,4-dimethylphenyl)-1,3,5-triazine and 2-[4-[2-hydroxy-3-didecyloxypropyl]oxy]-2-hydroxyphenyl]-4,6-bis(2,4-dimethylphenyl)-1,3,5-triazine
• 2-[4-[2-HYDROXY-3-TRIDECYL OXYPROPYL]OXY]-2-HYDROXYPHENYL]-4,6-BIS(2,4-DIMETHYLPHENYL)-1,3,5-TRIAZINE AND 2-[4-[2-HYDROXY-3-DODECYL OXYPROPYL]OXY]-2-HYDROXYPHENYL]-4,6-BIS(2,4-DIMETHYLPHENYL)-1,3,5-TR
• hyl]derivs.
• UV Absorber 400
• 3-benzenediol,4-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-reaction
• productswith[(dodecyloxy)methyl]oxiraneandoxiranemono[(c10-16-alkyloxy)met
• Reaktionsprodukt aus technischem 2-(2,4-Dihydroxyphenyl)-4,6-bis-(2,4-dimethylphenyl)-1,3,5-triazin und Oxiran, mono[(C10-C16-alkoxy)methyl]derivaten
• 1,3-Benzenediol, 4-(4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl)-, reaction products with 2-((dodecyloxy)methyl)oxirane and 2-((C10-16-alkyloxy)methyl)oxirane
• 1,3-Benzenediol, 4-4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl-, reaction products with (dodecyloxy)methyloxirane and oxirane mono(C10-16-alkyloxy)methyl derivs.
• UV-400
• 2-[4-[2-Hydroxy-3-tridecyloxypropyl]oxy]-2-hydroxyphenyl]-4,6-bis(2,4-dimethylphenyl)-1,3,5-triazineand 2-[4-[2-hydroxy-3-dodecyloxypropyl]oxy]-2-hydroxyphenyl]-4,6-bis(2,4-dimethylphenyl)-1,3,5
• 2-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-(3-dodecoxy-2-hydroxypropoxy)phenol;2-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-(2-hydroxy-3-tridecoxypropoxy)phenol
• 2-[4-[2-HYDROXY-3-TRIDECYL OXYPROPYL]OXY]-2-HYDROXYPHENYL]-4,6-BIS(2,4-DIMETHYLPHENYL)-1,3,5-TRIAZINE AND 2-[4-[2-HYDROXY-3-DODECYL OXYPROPYL]OXY]-2-HYDROXYPHENYL]-4,6-BIS(2,4-DIMETHYLPHENYL)-1,3,5-TRIAZINE
• 2-[4-[2-HYDROXY-3-TRIDECYL OXYPROPYL]OXY]-2-HYDROXYPHENYL]-4,6-BIS(2,4-DIMETHYLPHENYL)-1,3,5-TRIAZIN
• 153519-44-9
• CID 136125637
• NKMFBISUUNTJTA-UHFFFAOYSA-N

• Inchi： 1S/C41H55N3O4.C40H53N3O4/c1-6-7-8-9-10-11-12-13-14-15-16-23-47-27-33(45)28-48-34-19-22-37(38(46)26-34)41-43-39(35-20-17-29(2)24-31(35)4)42-40(44-41)36-21-18-30(3)25-32(36)5;1-6-7-8-9-10-11-12-13-14-15-22-46-26-32(44)27-47-33-18-21-36(37(45)25-33)40-42-38(34-19-16-28(2)23-30(34)4)41-39(43-40)35-20-17-29(3)24-31(35)5/h17-22,24-26,33,45-46H,6-16,23,27-28H2,1-5H3;16-21,23-25,32,44-45H,6-15,22,26-27H2,1-5H3
• InChI Key： NKMFBISUUNTJTA-UHFFFAOYSA-N
• SMILES： O(CC(COC1C=CC(C2N=C(C3C=CC(C)=CC=3C)N=C(C3C=CC(C)=CC=3C)N=2)=C(C=1)O)O)CCCCCCCCCCCCC.O(CC(COC1C=CC(C2N=C(C3C=CC(C)=CC=3C)N=C(C3C=CC(C)=CC=3C)N=2)=C(C=1)O)O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 1292.82000
• Monoisotopic Mass: 1292.82286442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 95
• Rotatable Bond Count: 39
• Complexity: 1610
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 195Ų

Experimental Properties

• PSA: 195.18000
• LogP: 19.36810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones